3-aminooxane-3-carbonitrile
Description
3-Aminooxane-3-carbonitrile is an organic compound with the CAS Number: 209112-18-5 . It has a molecular weight of 126.16 . The compound is typically stored at a temperature of 4 degrees Celsius . It is available in powder form .
Molecular Structure Analysis
The InChI code for 3-aminooxane-3-carbonitrile is1S/C6H10N2O/c7-4-6(8)2-1-3-9-5-6/h1-3,5,8H2 . This code provides a standard way to encode the compound’s molecular structure. Chemical Reactions Analysis
While specific chemical reactions involving 3-aminooxane-3-carbonitrile are not detailed in the search results, it’s worth noting that related 3-aminooxetanes have shown amphoteric reactivity towards polarized π-systems in a diverse range of intermolecular [3 + 2] annulations .It is stored at a temperature of 4 degrees Celsius . The compound has a molecular weight of 126.16 .
Safety and Hazards
The safety information for 3-aminooxane-3-carbonitrile indicates that it has the following hazard statements: H302, H312, H314, H332, H335 . These codes correspond to various hazards, including harmful if swallowed, harmful in contact with skin, causes severe skin burns and eye damage, harmful if inhaled, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-aminooxane-3-carbonitrile involves the reaction of 3-bromo-1-propanenitrile with ethylenediamine followed by cyclization of the resulting intermediate.", "Starting Materials": [ "3-bromo-1-propanenitrile", "ethylenediamine" ], "Reaction": [ "Step 1: 3-bromo-1-propanenitrile is reacted with ethylenediamine in the presence of a base such as potassium carbonate to form the intermediate 3-(aminomethyl)propanenitrile.", "Step 2: The intermediate is then cyclized by heating with a dehydrating agent such as phosphorus oxychloride to form 3-aminooxane-3-carbonitrile." ] } | |
CAS RN |
209112-18-5 |
Product Name |
3-aminooxane-3-carbonitrile |
Molecular Formula |
C6H10N2O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-2-hydroxy-2-[3-(trifluoromethyl)phenyl]acetic acid](/img/structure/B6229747.png)